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The table below summarizes typical parameters from recent research. Note that optimal settings are still

under investigation [1].

Parameter Typical / Reported Range Specific Example from Research

Wavelength 10,600 nm [2] 10,600 nm (BISON Fire-Xel Fractional CO₂

laser) [2]

Energy 180.2 mJ/cm² [2] 180.2 mJ/cm² [2]

Density / Spot
Size

0.5 mm / 3mm x 3mm [2] Density: 0.5 mm; Spot size: 3mm x 3mm

[2]

Pulse Width 4,006 ms [2] 4,006 ms [2]

Number of
Passes

1 [2] 1 pass per session [2]

Treatment
Interval

Every 2 weeks [2] 4 sessions total, once every 2 weeks [2]

Topical
Anesthesia

Lidocaine 2% gel [2] Applied for 30 minutes pre-treatment [2]
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Parameter Typical / Reported Range Specific Example from Research

Topical Drugs
Applied Post-
Laser

Calcipotriol/Betamethasone,
Methotrexate, Tazarotene,

Triamcinolone [1]

0.1 mL (2.5 mg) of 25 mg/mL Methotrexate
solution per nail [2]; Fingertip unit amount

of Calcipotriol 0.05 mg/g + Betamethasone
0.5 mg/g per nail [2]

Detailed Experimental Protocol

A typical clinical study protocol for treating nail psoriasis is outlined below [2]:

Patient Selection & Baseline Assessment: Recruit eligible patients and exclude those with other
nail dystrophies or recent anti-psoriatic treatments. Document baseline condition using the Nail
Psoriasis Severity Index (NAPSI) score.
Pre-Treatment Preparation: Apply topical anesthetic (e.g., Lidocaine 2% gel) to all affected nails for

approximately 30 minutes before the laser session.
Laser Application: Use a fractional CO₂ laser to treat all affected nails. Consistently use the same

parameters (e.g., one pass, 180.2 mJ/cm² energy, 3mm x 3mm spot size) across all sessions.
Topical Drug Application: Immediately after laser treatment, apply the chosen topical medication to

the nail surface.
Treatment Schedule & Follow-up: Conduct four laser and drug application sessions once every two

weeks. Re-evaluate NAPSI scores at one and two months after the first session to assess efficacy.

Frequently Asked Questions

What are the most common adverse effects, and how are they managed? The most frequently reported

side effects are erythema (redness), swelling, and crusting at the treatment site. Patients typically

experience a moderate level of pain during the procedure, which is effectively managed with pre-application

of topical anesthesia [1]. The rare occurrence of the Koebner phenomenon (new psoriatic lesions induced by

skin trauma) has been noted [1].

How does the efficacy of laser-assisted delivery compare to traditional injections? Randomized

Controlled Trials (RCTs) have found that the combination of fractional CO₂ laser with topical drugs can be

equally effective as intralesional injections of triamcinolone acetonide or methotrexate for improving
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NAPSI scores [1]. This is a significant finding as the laser-topical approach is less invasive and generally

better tolerated than painful injections [1].

Can this technique be used for nail diseases other than psoriasis? Yes, the underlying principle is

applicable to other conditions. Fractional lasers have been used in conjunction with topical agents to enhance

drug delivery for the treatment of onychomycosis (fungal nail infection) as well [1].

Experimental Workflow and Parameter Relationships

To help visualize the experimental process and how key parameters interrelate, review the following

diagrams.
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Fractional CO₂ Laser Nail Treatment Experimental Workflow

Patient Selection & Baseline Assessment

Pre-Treatment Preparation
(Apply Topical Anesthesia)

Laser Application
(Set Energy, Density, Passes)

Topical Drug Application

Follow-up Schedule
(Repeat Sessions every 2 weeks)

Outcome Assessment
(NAPSI Score Evaluation)
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Key Laser Parameters and Their Interrelationships
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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